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Compound of Interest

Compound Name: C.l. Disperse Blue 35

Cat. No.: B087788

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Disperse Blue 35 is a synthetic dye belonging to the anthraquinone class, widely utilized
in the textile industry for dyeing hydrophobic fibers such as polyester.[1][2] Its significance in
research extends from its role as a model compound in dye chemistry to its potential
applications in other scientific fields. This technical guide provides a comprehensive overview
of the core physicochemical characteristics of Disperse Blue 35, with a focus on quantitative
data, experimental protocols, and the underlying chemical principles.

Chemical and Physical Properties

Commercial Disperse Blue 35 is not a single chemical entity but rather a technical-grade
mixture of isomers.[3] This complexity arises from its synthesis, which primarily involves the
methylation of 1,8-diamino-4,5-dihydroxyanthraquinone.[1][2] The resulting product contains a
mix of non-methylated, mono-methylated, and di-methylated derivatives. The most cited
chemical formula for a major component is C20H14N20s, with a corresponding molecular weight
of approximately 362.34 g/mol .[4][5]

Data Summary

The following tables summarize the key physicochemical properties of Disperse Blue 35. Due
to its nature as a mixture, some properties are presented as ranges or approximations.
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Table 1: General and Physical Properties of C.l. Disperse Blue 35

Property

Value

Source(s)

CAS Number

12222-75-2

[3]4]

Molecular Formula

C20H14N20s (major

[4]115]

component)

Molecular Weight 362.34 g/mol (for C20H1aN20s5)  [4][5]
1,5-diamino-4,8-dihydroxy-2-

IUPAC Name (4-hydroxyphenyl)anthracene- [4]
9,10-dione

Appearance Dark blue granular solid
>150 °C (typical for disperse

Melting Point e g [6]
dyes)

Boiling Point 758.9 °C at 760 mmHg [5]

Density 1.616 g/cm3 [5]

Table 2: Solubility and Spectral Properties of C.l. Disperse Blue 35

Property

Value

Source(s)

Water Solubility

Very low; approx. 30 mg/L

(general for disperse dyes)

[7]

Organic Solvent Solubility

Soluble in various organic
solvents

[8]

UV-Vis Amax

Strong absorption in the visible
region (anthraquinone

chromophore)

[2]

Molar Extinction Coefficient ()

High (typical for anthraquinone
dyes)

[°]
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Note on Solubility: While precise quantitative data for C.l. Disperse Blue 35 is scarce, Table 3
provides solubility data for the related "Solvent Blue 35" (CAS 17354-14-2), which can serve as
a reference.[8]

Table 3: Solubility of Solvent Blue 35 in Organic Solvents at 20°C

Solvent Solubility (g/L)
Acetone 13.6

Butyl Acetate 22.3
Methylbenzene 86.3
Dichloromethane 171.3

Ethyl Alcohol 2.6

Experimental Protocols

The characterization of Disperse Blue 35 involves a suite of analytical techniques. Below are
detailed methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC) for
Component Separation

HPLC is essential for separating the various isomers present in technical-grade Disperse Blue
35.[1][2]

 Instrumentation: A standard HPLC system equipped with a C18 reverse-phase column and a
UV-Vis or Photodiode Array (PDA) detector.

» Mobile Phase: A gradient of acetonitrile and water is commonly used.
e Procedure:

o Prepare a stock solution of Disperse Blue 35 in a suitable organic solvent (e.g., methanol
or acetonitrile).
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[e]

Filter the solution through a 0.45 um syringe filter.

o

Inject the sample into the HPLC system.

[¢]

Monitor the elution profile at a wavelength corresponding to the dye's maximum
absorbance.

[¢]

Identify and quantify the individual components based on their retention times and peak

areas relative to standards, if available.

Determination of Melting Point

The melting point of disperse dyes is determined using a capillary melting point apparatus.
 Instrumentation: Capillary melting point apparatus, capillary tubes.
» Procedure:

o Finely powder the dry dye sample.

o Pack the powdered sample into a capillary tube to a height of 2-3 mm.

o Place the capillary tube in the melting point apparatus.

o Heat the sample at a controlled rate (e.g., 2-5 °C/min).

o Record the temperature range from the onset of melting to the point where the entire
sample becomes a liquid. Due to the isomeric nature of Disperse Blue 35, a melting range
rather than a sharp melting point is expected.

UV-Visible Spectrophotometry

This technique is used to determine the wavelength of maximum absorbance (Amax) and for
guantitative analysis.[2]

e Instrumentation: A UV-Visible spectrophotometer.

e Procedure:
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o Prepare a dilute solution of Disperse Blue 35 in a suitable transparent solvent (e.g.,
ethanol or acetone).

o Use the pure solvent as a blank to zero the spectrophotometer.

o Measure the absorbance of the dye solution across the visible spectrum (typically 400-800
nm).

o The wavelength at which the highest absorbance is recorded is the Amax.

o For quantitative analysis, a calibration curve can be constructed by measuring the
absorbance of a series of solutions of known concentrations at the Amax, in accordance
with the Beer-Lambert Law.[2]

Solubility Determination

A general method for determining the solubility of disperse dyes is as follows:
e Procedure:

o Prepare a saturated solution of Disperse Blue 35 in the solvent of interest by adding an
excess of the dye to the solvent.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to
ensure equilibrium is reached.

o Separate the undissolved solid by filtration or centrifugation.

o Determine the concentration of the dye in the clear supernatant using a suitable analytical
method, such as UV-Visible spectrophotometry with a pre-established calibration curve or
by evaporating a known volume of the solvent and weighing the residue.

Visualization of Experimental Workflow

The following diagram illustrates a typical workflow for the physicochemical characterization of
Disperse Blue 35.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b083241
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

HPLC Analysis

Isomeric Composition (Component Separation)

Melting Point

Thermal Properties DetErinetian

_ Start: Data Analysis and
Disperse Blue 35 Sample Yy Characterization

Spectral Properties

UV-Vis Spectroscopy
(Amax, Quantification)

g Solubility Testing

Solubility Profile

Click to download full resolution via product page

Caption: Workflow for Physicochemical Characterization.

Conclusion

C.l. Disperse Blue 35 is a complex anthraquinone-based dye with distinct physicochemical
properties that are critical to its application and research. This guide has provided a detailed
summary of its characteristics, presented in a structured format for ease of reference. The
outlined experimental protocols offer a foundation for the accurate and reproducible
characterization of this and similar disperse dyes. A thorough understanding of these properties
is paramount for its effective use in industrial processes and for advancing research in dye
chemistry and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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